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Compound of Interest

Compound Name: Ethyl isobutyrylacetate

Cat. No.: B043150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of ethyl
isobutyrylacetate, specifically its boiling point and density. The information is presented to

support laboratory research and development activities where this compound is utilized. This

document outlines the experimentally determined values for these properties and provides

detailed standard operating procedures for their verification.

Core Physical Properties
Ethyl isobutyrylacetate, also known as ethyl 4-methyl-3-oxopentanoate, is a colorless liquid

organic compound. An accurate understanding of its physical properties is fundamental for its

application in chemical synthesis and formulation development.

Data Presentation
The essential physical properties of ethyl isobutyrylacetate are summarized in the table

below for quick reference. These values are derived from peer-reviewed and reliable chemical

data sources.

Physical Property Value Temperature

Boiling Point 173 °C @ 760 mmHg

Density 0.98 g/mL 25 °C
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Experimental Protocols
The following sections detail the standard laboratory methodologies for the experimental

determination of the boiling point and density of a liquid compound such as ethyl
isobutyrylacetate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure surrounding the liquid. The micro-boiling point or Thiele tube method is a common

and accurate procedure for determining this value, especially when working with small sample

volumes.[1]

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C range)

Capillary tube (sealed at one end)

Small test tube

Rubber band or thread

Heating source (Bunsen burner or heating mantle)

Liquid paraffin or other suitable heating oil

Stand and clamp

Procedure:

Sample Preparation: A small amount of ethyl isobutyrylacetate (a few milliliters) is placed

into the small test tube.[2]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.[3]
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Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or

thread, ensuring the sample is level with the thermometer bulb.[3] This assembly is then

inserted into the Thiele tube containing the heating oil.[1]

Heating: The side arm of the Thiele tube is gently and uniformly heated.[1] This design

facilitates the circulation of the oil, ensuring even heat distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating should continue until a rapid and continuous stream of bubbles is

observed.[4]

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool. The temperature at which the liquid just begins to be drawn into the capillary tube is

recorded as the boiling point.[1]

Verification: For accuracy, the determination should be repeated at least once.

Determination of Density
The density of a substance is its mass per unit volume. For a liquid like ethyl
isobutyrylacetate, this can be accurately determined using a pycnometer or, more simply, with

a graduated cylinder and an analytical balance.[5][6]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance (accurate to at least 0.001 g)

Pasteur pipette or dropper

Procedure:

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured

using the analytical balance and recorded.[7]

Volume Measurement: A specific volume of ethyl isobutyrylacetate (e.g., 10 mL) is

carefully transferred into the graduated cylinder. The volume should be read from the bottom
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of the meniscus at eye level to avoid parallax error.[5][7]

Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the liquid is then

measured and recorded.[7]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the mass of the cylinder with the liquid.[8] The density is then calculated using

the formula: Density = Mass / Volume[5]

Repeatability: To ensure precision, the measurement should be repeated multiple times, and

the average density calculated.[7]

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Preparation

Heating & Observation

Measurement

Place sample in test tube

Insert inverted sealed capillary tube

Attach test tube to thermometer

Place assembly in Thiele tube

Gently heat Thiele tube side arm

Observe for a rapid, continuous stream of bubbles

Remove heat source

Allow apparatus to cool

Record temperature when liquid enters capillary

Final Boiling Point

Boiling Point
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Mass Measurement

Calculation

Weigh clean, dry graduated cylinder (m1)

Add a known volume (V) of the liquid

Weigh cylinder with liquid (m2)

Calculate mass of liquid (m = m2 - m1)

Calculate density (ρ = m / V)

Final Density

Density
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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